Cas no 51517-01-2 (2-methoxyethane-1-sulfonyl chloride)

• Product Name: 2-methoxyethane-1-sulfonyl chloride
• CAS No: 51517-01-2
• MF: C₃H₇ClO₃S
• MW: 158.603879213333
• MDL: MFCD10032391
• CID: 362098
• Update Time: 2025-06-28

2-methoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-methoxy-
• 2-Methoxy-1-ethanesulfonyl Chloride
• 2-methoxyEthanesulfonyl chloride
• 2-Methoxyethylsulfonyl chloride
• 2-Methoxyethane-1-sulfonyl chloride
• 2-methoxyethane-1-sulfonyl chloride

• MDL： MFCD10032391
• Inchi： 1S/C3H7ClO3S/c1-7-2-3-8(4,5)6/h2-3H2,1H3
• InChI Key： DUNNNVSEUCJEOY-UHFFFAOYSA-N
• SMILES： ClS(CCOC)(=O)=O

Computed Properties

• Exact Mass: 157.98000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.357
• Boiling Point: 192 ºC
• Flash Point: 70 ºC
• PSA: 51.75000
• LogP: 1.28220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-methoxyethane-1-sulfonyl chloride

Recent Advances in the Application of 2-Methoxyethane-1-sulfonyl Chloride (CAS: 51517-01-2) in Chemical Biology and Pharmaceutical Research

2-Methoxyethane-1-sulfonyl chloride (CAS: 51517-01-2) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of sulfonamide derivatives and as a key intermediate in drug development. Recent studies have highlighted its utility in the modification of biomolecules, enabling the development of novel therapeutic agents and chemical probes. This briefing synthesizes the latest findings on its applications, mechanisms, and potential in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-methoxyethane-1-sulfonyl chloride in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The research team utilized this reagent to introduce sulfonyl groups into lead compounds, significantly enhancing their binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to traditional sulfonylating agents, underscoring the reagent's potential in enzyme-targeted drug design.

In parallel, advancements in proteomics research have leveraged 2-methoxyethane-1-sulfonyl chloride for chemical proteomics applications. A Nature Chemical Biology publication (2024) detailed its use in activity-based protein profiling (ABPP), where it served as a reactive handle to covalently modify catalytic residues in serine hydrolases. This approach enabled the identification of previously unknown off-target effects of clinical-stage drugs, providing critical insights for drug safety evaluation.

The compound's unique chemical properties, including its stability in aqueous environments and selective reactivity with nucleophiles, have also facilitated breakthroughs in bioconjugation chemistry. Recent work in Angewandte Chemie (2024) showcased its application in antibody-drug conjugate (ADC) development, where it enabled site-specific conjugation of payloads to lysine residues while maintaining antibody integrity. This methodology addressed longstanding challenges in ADC heterogeneity, potentially paving the way for more consistent therapeutic outcomes.

Emerging safety and toxicity data from preclinical studies indicate that 2-methoxyethane-1-sulfonyl chloride derivatives exhibit favorable pharmacokinetic profiles. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023) reported minimal off-target reactivity and good metabolic stability for several lead compounds derived from this reagent. These findings support its continued exploration in pharmaceutical development pipelines.

Looking forward, researchers are exploring the application of 2-methoxyethane-1-sulfonyl chloride in novel drug delivery systems. Preliminary results from a 2024 study suggest its potential in constructing stimuli-responsive drug carriers that release therapeutic payloads in response to specific enzymatic activities in tumor microenvironments. This approach could significantly improve the precision of cancer therapies while reducing systemic toxicity.

The growing body of research on 2-methoxyethane-1-sulfonyl chloride underscores its importance as a multifunctional tool in modern drug discovery and chemical biology. Its applications span from small molecule drug development to biologics engineering, demonstrating remarkable versatility. As synthetic methodologies continue to evolve, this reagent is poised to play an increasingly prominent role in addressing complex challenges in pharmaceutical research and development.